Cas no 2138297-35-3 (2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-)

Based on the provided chemical names: 2H-Thiopyran-4-ol is a heterocyclic compound featuring a fused ring system derived from thiophene (a five-membered aromatic ring containing sulfur) with an additional oxygen atom forming a six-membered ring (the 2H-Thiopyran moiety). The -ol suffix indicates a hydroxyl (-OH) group attached at position 4 of this system. This structure combines aromaticity with specific saturated rings and an alcohol functionality. 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- describes another heterocyclic compound based on the tetrahydrofuran (THF) or tetrahydropyran (THP) skeleton (likely THP given the common substitution pattern), substituted at position 4. This substituent is a branched alkyl chain originating from position 4, specifically containing an amino group (-NH₂) attached via a methylene bridge (-CH₂-) to a carbon bearing both methyl groups (-CH(CH₃)₂). This substitution introduces specific primary amine functionality alongside complex alkyl branching. These compounds represent distinct heterocyclic scaffolds with defined functional groups (alcohol vs. amine/alkyl), potentially suitable for various synthetic applications depending on their precise reactivity and physical properties.

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- structure

2138297-35-3 structure

Product Name:2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-

CAS No:2138297-35-3

MF:C₁₀H₂₁NOS

MW:203.344841718674

CID:5280372

Update Time:2025-06-16

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-
- Inchi： 1S/C10H21NOS/c1-3-9(2,8-11)10(12)4-6-13-7-5-10/h12H,3-8,11H2,1-2H3
- InChI Key： QKCIRPGGJPVIDL-UHFFFAOYSA-N
- SMILES： C1SCCC(C(CN)(C)CC)(O)C1

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-683748-0.05g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	0.05g	$768.0	2023-03-10
Enamine	EN300-683748-0.1g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	0.1g	$804.0	2023-03-10
Enamine	EN300-683748-0.25g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	0.25g	$840.0	2023-03-10
Enamine	EN300-683748-0.5g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	0.5g	$877.0	2023-03-10
Enamine	EN300-683748-1.0g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	1g	$0.0	2023-06-07
Enamine	EN300-683748-2.5g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	2.5g	$1791.0	2023-03-10
Enamine	EN300-683748-5.0g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	5.0g	$2650.0	2023-03-10
Enamine	EN300-683748-10.0g	4-(1-amino-2-methylbutan-2-yl)thian-4-ol	2138297-35-3	10.0g	$3929.0	2023-03-10

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Additional information on 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-

Introduction to 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- (CAS No. 2138297-35-3)

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- (CAS No. 2138297-35-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydrothiopyrans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the aminomethyl and methylpropyl groups, contribute to its distinct chemical and biological properties.

The chemical structure of 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- consists of a six-membered thiopyran ring with a tetrahydro configuration. The 4-position is substituted with a 1-(aminomethyl)-1-methylpropyl group, which imparts significant functional diversity to the molecule. This substitution pattern is crucial for its interactions with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- has demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential for effective drug delivery. Furthermore, preliminary toxicity studies have indicated that it has a low toxicity profile, making it a promising candidate for further clinical development.

In the context of drug discovery and development, 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. Structure-activity relationship (SAR) studies have been conducted to optimize its pharmacological properties by modifying various functional groups on the molecule. These efforts have led to the identification of several derivatives with improved potency and selectivity for specific biological targets.

The potential applications of 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- extend beyond neurodegenerative diseases and inflammatory disorders. Recent research has explored its use in cancer therapy. Studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. This makes it a potential candidate for combination therapy with existing anticancer agents to enhance treatment efficacy.

In conclusion, 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- (CAS No. 2138297-35-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications, paving the way for its use in novel therapeutic strategies.